Cas no 1717-40-4 (2,2-difluoro-1-(naphthalen-1-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(naphthalen-1-yl)ethan-1-ol
• CAS No: 1717-40-4
• MF: C₁₂H₁₀F₂O
• MW: 208.204010486603
• CID: 6416623
• PubChem ID: 79015780
• Update Time: 2025-05-20

2,2-difluoro-1-(naphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(naphthalen-1-yl)ethan-1-ol
• 2,2-difluoro-1-(naphthalen-5-yl)ethanol
• α-(Difluoromethyl)-1-naphthalenemethanol
• 1-Naphthalenemethanol, α-(difluoromethyl)-
• EN300-1929585
• AKOS017549291
• 1717-40-4
• a-naphthyl difluoromethyl carbinol

• Inchi： 1S/C12H10F2O/c13-12(14)11(15)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11-12,15H
• InChI Key： NTPMYPRIMMDRAZ-UHFFFAOYSA-N
• SMILES： C1(C(C(F)F)O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 208.07
• Monoisotopic Mass: 208.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 140 °C(Press: 2 Torr)
• pka: 12.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,2-difluoro-1-(naphthalen-1-yl)ethan-1-ol

2,2-Difluoro-1-(Naphthalen-1-Yl)Ethan-1-Ol: A Comprehensive Overview

2,2-Difluoro-1-(naphthalen-1-yl)ethan-1-ol (CAS No. 1717-40-4) is a unique organic compound that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its naphthyl group and fluorinated alcohol structure, exhibits a range of interesting chemical properties and potential uses. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with 2,2-difluoro-1-(naphthalen-1-yl)ethan-1-ol.

The molecular structure of 2,2-difluoro-1-(naphthalen-1-yli)ethanone (another name for the compound) consists of a naphthalene ring system attached to a fluoro-substituted ethanol group. The presence of two fluorine atoms on the ethanone moiety introduces unique electronic and steric effects, which influence the compound's reactivity and stability. This structure makes it a valuable intermediate in organic synthesis and a potential candidate for drug development.

Recent studies have highlighted the importance of fluorinated alcohols in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. 2,2-Difluoro derivatives, including CAS No. 1717-40-4, have been explored for their potential as leads in anti-cancer drug discovery. For instance, researchers have reported that these compounds can inhibit specific kinase enzymes involved in tumor growth and metastasis.

In terms of synthesis, CAS No. 1717-40-4 can be prepared through various routes, including nucleophilic substitution and Friedel-Crafts alkylation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The physical properties of 2,2-difluoro-naphthyl alcohol are also worth noting. Its melting point is approximately 65°C, while its boiling point is around 350°C under standard conditions. These properties make it suitable for use in high-performance liquid chromatography (HPLC) as a stationary phase modifier or as a component in polymer matrices for optoelectronic devices.

One emerging application of CAS No. 1717-40-Yl ethanone is in the field of materials science. Its fluorinated structure imparts hydrophobicity and thermal stability to polymers, making it a promising additive for high-performance plastics and coatings. Recent research has demonstrated that incorporating this compound into polyurethane formulations enhances their resistance to UV degradation and improves mechanical strength.

In conclusion, 2,2-difluoro-naphthyl alcohol (CAS No. 1717-Yl ethanone) is a versatile compound with diverse applications across multiple disciplines. From medicinal chemistry to materials science, its unique properties continue to drive innovative research and development efforts. As new studies emerge, this compound is expected to play an increasingly important role in advancing both scientific understanding and industrial applications.